3-(Methylsulfanyl)-7-propionyl-6-(2-thienyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine

• Molecular Formula: C18H16N4O2S2
• Molecular Weight: 384.5 g/mol
• IUPAC Name: 1-(3-methylsulfanyl-6-thiophen-2-yl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl)propan-1-one
• InChI: InChI=1S/C18H16N4O2S2/c1-3-14(23)22-12-8-5-4-7-11(12)15-16(19-18(25-2)21-20-15)24-17(22)13-9-6-10-26-13/h4-10,17H,3H2,1-2H3
• InChI Key: GFBAZFAOJNDZOA-UHFFFAOYSA-N
• SMILES: CCC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SC)C4=CC=CS4

Description

3-(Methylsulfanyl)-7-propionyl-6-(2-thienyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is a heterocyclic compound that has gained significant attention in scientific research. It has been found to possess various biological activities, including anticancer, antiviral, and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 3-(Methylsulfanyl)-7-propionyl-6-(2-thienyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is not fully understood. However, it has been proposed that it exerts its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. It also inhibits the activity of topoisomerase II, which is involved in DNA replication and transcription. Moreover, it has been found to suppress the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(Methylsulfanyl)-7-propionyl-6-(2-thienyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine are diverse. It has been found to induce cell cycle arrest and apoptosis in cancer cells. It also inhibits the migration and invasion of cancer cells, which are important steps in the metastatic process. Moreover, it reduces the production of pro-inflammatory cytokines, which are involved in the pathogenesis of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(Methylsulfanyl)-7-propionyl-6-(2-thienyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine in lab experiments are its potent biological activities and its ability to inhibit the activity of topoisomerase II. However, its limitations include its low solubility in water, which makes it difficult to administer in vivo, and its potential toxicity, which requires further investigation.

Future Directions

For the research on 3-(Methylsulfanyl)-7-propionyl-6-(2-thienyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine include the development of more efficient synthesis methods, the investigation of its potential as a therapeutic agent for various diseases, and the study of its mechanism of action at the molecular level. Moreover, the development of more potent analogs of 3-(Methylsulfanyl)-7-propionyl-6-(2-thienyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine may lead to the discovery of novel anticancer and anti-inflammatory agents.

Synthesis Methods

The synthesis of 3-(Methylsulfanyl)-7-propionyl-6-(2-thienyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine involves the reaction of 7-propionyl-6-(2-thienyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine with methylsulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out under reflux conditions, and the product is obtained in good yield after purification.

Scientific Research Applications

3-(Methylsulfanyl)-7-propionyl-6-(2-thienyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine has been extensively studied for its biological activities. It has been found to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. It also possesses antiviral activity against herpes simplex virus type 1 and 2, and anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Moreover, it has been found to possess anti-angiogenic activity, which makes it a potential candidate for the treatment of cancer.